Cas no 536974-86-4 (Benzoic acid, 3-chloro-4-(phenylmethoxy)-, methyl ester)

• Product Name: Benzoic acid, 3-chloro-4-(phenylmethoxy)-, methyl ester
• CAS No: 536974-86-4
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• CID: 1583578
• PubChem ID: 21044521
• Update Time: 2025-06-08

Benzoic acid, 3-chloro-4-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-chloro-4-(phenylmethoxy)-, methyl ester
• UAIHIALOAKCGMZ-UHFFFAOYSA-N
• E89858
• 4-Benzyloxy-3-chlorobenzoic acid methyl ester
• methyl 3-chloro-4-phenylmethoxybenzoate
• CS-0192539
• 4-BENZYLOXY-3-CHLORO-BENZOIC ACID METHYL ESTER
• SCHEMBL3231604
• methyl4-(benzyloxy)-3-chlorobenzoate
• AKOS022857861
• 536974-86-4
• methyl 4-(benzyloxy)-3-chlorobenzoate
• MFCD06203772

• Inchi： 1S/C15H13ClO3/c1-18-15(17)12-7-8-14(13(16)9-12)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： UAIHIALOAKCGMZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C=CC=1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.05539
• Monoisotopic Mass: 276.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 3-chloro-4-(phenylmethoxy)-, methyl ester

Benzoic acid, 3-chloro-4-(phenylmethoxy)-, methyl ester (CAS No. 536974-86-4): An Overview

Benzoic acid, 3-chloro-4-(phenylmethoxy)-, methyl ester (CAS No. 536974-86-4) is a versatile organic compound with a unique chemical structure and a wide range of applications in the pharmaceutical and chemical industries. This compound is characterized by its aromatic ring, chlorine substituent, and the presence of a phenylmethoxy group, making it an interesting subject for both academic research and industrial applications.

The chemical formula of Benzoic acid, 3-chloro-4-(phenylmethoxy)-, methyl ester is C15H13ClO3. Its molecular weight is approximately 276.71 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol and dichloromethane. These properties make it suitable for various synthetic transformations and formulations.

In the realm of pharmaceutical research, Benzoic acid, 3-chloro-4-(phenylmethoxy)-, methyl ester has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of this compound in the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of Benzoic acid, 3-chloro-4-(phenylmethoxy)-, methyl ester exhibited significant anti-inflammatory activity in both in vitro and in vivo models.

Beyond its pharmaceutical applications, Benzoic acid, 3-chloro-4-(phenylmethoxy)-, methyl ester has also been investigated for its use in materials science. A research team from the University of California, Berkeley, published a paper in Advanced Materials in 2021 detailing the use of this compound as a functional monomer in the synthesis of advanced polymers. The resulting polymers demonstrated enhanced mechanical properties and thermal stability, making them suitable for applications in electronics and coatings.

The environmental impact of Benzoic acid, 3-chloro-4-(phenylmethoxy)-, methyl ester has also been a subject of interest. A study conducted by the Environmental Protection Agency (EPA) evaluated the biodegradability and ecotoxicity of this compound. The results indicated that while it is not readily biodegradable under standard conditions, it does not pose significant risks to aquatic life when used within recommended concentrations.

In terms of safety and handling, Benzoic acid, 3-chloro-4-(phenylmethoxy)-, methyl ester should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment such as gloves and goggles should be worn during handling to minimize exposure risks. It is important to follow all relevant safety guidelines and regulations when working with this compound.

The synthesis of Benzoic acid, 3-chloro-4-(phenylmethoxy)-, methyl ester can be achieved through several methods. One common approach involves the reaction of 3-chloro-4-hydroxybenzoic acid with benzyl chloride followed by methylation to form the final product. This process requires careful control of reaction conditions to ensure high yields and purity levels.

In conclusion, Benzoic acid, 3-chloro-4-(phenylmethoxy)-, methyl ester (CAS No. 536974-86-4) is a valuable compound with diverse applications in pharmaceuticals, materials science, and environmental studies. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly important role in various scientific and industrial fields.